methyl 4-chloro-3-({2-[(4-methylphenyl)thio]propanoyl}amino)benzoate

• IUPAC Name: methyl 4-chloro-3-[2-(4-methylphenyl)sulfanylpropanoylamino]benzoate
• InChI: InChI=1S/C18H18ClNO3S/c1-11-4-7-14(8-5-11)24-12(2)17(21)20-16-10-13(18(22)23-3)6-9-15(16)19/h4-10,12H,1-3H3,(H,20,21)
• InChI Key: SJRKJMHCFVZBAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(C)C(=O)NC2=C(C=CC(=C2)C(=O)OC)Cl
• Molecular Formula: C18H18ClNO3S
• Molecular Weight: 363.9 g/mol

Description

Methyl 4-chloro-3-({2-[(4-methylphenyl)thio]propanoyl}amino)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biology.

Mechanism of Action

The mechanism of action of methyl 4-chloro-3-({2-[(4-methylphenyl)thio]propanoyl}amino)benzoate is not fully understood, but it is thought to work by inhibiting the activity of enzymes involved in cell growth and division. It may also disrupt bacterial cell membranes, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In cancer cells, it has been found to induce apoptosis, or programmed cell death. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth and division. In bacteria, it has been found to disrupt cell membranes, leading to cell death.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-chloro-3-({2-[(4-methylphenyl)thio]propanoyl}amino)benzoate in lab experiments is its potential applications in cancer treatment and bacterial infections. However, its mechanism of action is not fully understood, and further research is needed to determine its safety and efficacy in human trials.

Future Directions

Future research on methyl 4-chloro-3-({2-[(4-methylphenyl)thio]propanoyl}amino)benzoate could focus on its potential applications in other areas, such as antifungal or antiviral treatments. Additionally, further studies could investigate its mechanism of action and potential side effects, as well as its potential use in combination with other drugs for cancer treatment.

Scientific Research Applications

Methyl 4-chloro-3-({2-[(4-methylphenyl)thio]propanoyl}amino)benzoate has been studied for its potential applications in cancer treatment, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has shown promise in the treatment of bacterial infections, as it has been found to have antibacterial activity against certain strains of bacteria.